Cas no 842124-24-7 (3-(4-Ethylthio)phenyl-1-propene)

• Product Name: 3-(4-Ethylthio)phenyl-1-propene
• CAS No: 842124-24-7
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• MDL: MFCD06201190
• CID: 868832
• PubChem ID: 2758925
• Update Time: 2025-04-19

3-(4-Ethylthio)phenyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)-4-prop-2-en-1-ylbenzene
• 1-ethylsulfanyl-4-prop-2-enylbenzene
• 3-[(4-Ethylthio)phenyl]-1-propene
• 3-[4-(Ethylthio)phenyl]-1-propene
• 1-allyl-4-ethylsulfanylbenzene
• DTXSID20374553
• 842124-24-7
• AKOS006345470
• 1-(ETHYLSULFANYL)-4-(PROP-2-EN-1-YL)BENZENE
• MFCD06201190
• 3-(4-Ethylthio)phenyl-1-propene

• MDL： MFCD06201190
• Inchi： 1S/C11H14S/c1-3-5-10-6-8-11(9-7-10)12-4-2/h3,6-9H,1,4-5H2,2H3
• InChI Key： UXGPCKKPJOLADH-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)CC=C

Computed Properties

• Exact Mass: 178.08200
• Monoisotopic Mass: 178.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Boiling Point: 112°C 1,8mm
• PSA: 25.30000
• LogP: 3.52710

3-(4-Ethylthio)phenyl-1-propene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers